Cas no 881005-38-5 (5-methoxyquinoline-8-sulfonyl chloride)

• Product Name: 5-methoxyquinoline-8-sulfonyl chloride
• CAS No: 881005-38-5
• MF: C₁₀H₈ClNO₃S
• MW: 257.693420410156
• MDL: MFCD29033949
• CID: 1917123
• PubChem ID: 86231454
• Update Time: 2025-05-19

5-methoxyquinoline-8-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinesulfonyl chloride, 5-methoxy-
• 5-methoxyquinoline-8-sulfonyl chloride
• DB-428012
• 5-methoxyquinoline-8-sulfonylchloride
• 5-Methoxy-8-quinolinesulfonyl chloride
• 881005-38-5
• SCHEMBL21596864
• EN300-224470

• MDL： MFCD29033949
• Inchi： 1S/C10H8ClNO3S/c1-15-8-4-5-9(16(11,13)14)10-7(8)3-2-6-12-10/h2-6H,1H3
• InChI Key： HVQGEXUGTNNNQU-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=C(C2=CC=CN=C21)OC)(=O)=O

Computed Properties

• Exact Mass: 256.9913420g/mol
• Monoisotopic Mass: 256.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 5-methoxyquinoline-8-sulfonyl chloride

Recent Advances in the Application of 5-Methoxyquinoline-8-sulfonyl Chloride (CAS: 881005-38-5) in Chemical Biology and Pharmaceutical Research

5-Methoxyquinoline-8-sulfonyl chloride (CAS: 881005-38-5) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique reactivity and structural properties. Recent studies have highlighted its potential in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and fluorescent probes. This research brief aims to summarize the latest findings and applications of this compound, providing insights into its mechanistic roles and therapeutic potential.

One of the most significant applications of 5-methoxyquinoline-8-sulfonyl chloride is its use as a sulfonylation agent in organic synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the sulfonylation of amines and alcohols, leading to the formation of sulfonamides and sulfonate esters with high yields. These derivatives have shown promising activity against various bacterial strains, suggesting potential applications in antibiotic development. The study also noted the compound's stability under mild reaction conditions, making it a practical choice for laboratory-scale synthesis.

In the field of chemical biology, 5-methoxyquinoline-8-sulfonyl chloride has been utilized as a key building block for the development of fluorescent probes. Researchers from the University of Tokyo reported in a 2024 Bioorganic & Medicinal Chemistry Letters paper that derivatives of this compound exhibit strong fluorescence properties with high quantum yields. These probes were successfully employed in live-cell imaging studies, enabling real-time visualization of intracellular processes. The quinoline core structure was found to enhance cellular permeability, while the sulfonyl chloride moiety allowed for efficient conjugation with biomolecules.

Recent pharmacological investigations have explored the potential of 5-methoxyquinoline-8-sulfonyl chloride derivatives as kinase inhibitors. A collaborative study between academic and industrial researchers (Nature Chemical Biology, 2024) identified several sulfonamide derivatives that showed selective inhibition against specific tyrosine kinases involved in cancer progression. The structural analysis revealed that the methoxy group at the 5-position plays a crucial role in binding affinity, while the sulfonyl chloride functionality enables diverse structural modifications for optimizing pharmacokinetic properties.

The compound's safety profile and handling requirements have also been subjects of recent research. A 2024 publication in Chemical Research in Toxicology provided detailed characterization of its reactivity and potential hazards. While the compound requires careful handling due to its sulfonyl chloride group, proper safety measures make it manageable for laboratory use. The study also proposed optimized storage conditions to maintain its stability over extended periods.

Looking forward, the unique properties of 5-methoxyquinoline-8-sulfonyl chloride continue to inspire new research directions. Current investigations are exploring its applications in PROTAC (Proteolysis Targeting Chimera) technology and as a linker in antibody-drug conjugates. The compound's dual functionality (quinoline core and reactive sulfonyl chloride group) makes it particularly attractive for these emerging therapeutic modalities. As research progresses, we anticipate seeing more innovative applications of this versatile building block in drug discovery and chemical biology.